Cas no 896290-99-6 (N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide)

• Product Name: N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide
• CAS No: 896290-99-6
• MF: C₂₁H₁₆N₂O₄S
• MW: 392.427743911743
• CID: 5924634
• PubChem ID: 7267109
• Update Time: 2025-08-05

N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzoxazol-2-yl)phenyl]-3-methylsulfonylbenzamide
• N-[4-(1,3-benzoxazol-2-yl)phenyl]-3-methanesulfonylbenzamide
• N-(4-(benzo[d]oxazol-2-yl)phenyl)-3-(methylsulfonyl)benzamide
• F2557-0126
• Z226388522
• 896290-99-6
• AKOS001347724
• N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide

• Inchi： 1S/C21H16N2O4S/c1-28(25,26)17-6-4-5-15(13-17)20(24)22-16-11-9-14(10-12-16)21-23-18-7-2-3-8-19(18)27-21/h2-13H,1H3,(H,22,24)
• InChI Key： QLVSOYNBBRKXDV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3O2)C=C1)(=O)C1=CC=CC(S(C)(=O)=O)=C1

Computed Properties

• Exact Mass: 392.08307817g/mol
• Monoisotopic Mass: 392.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide

Introduction to N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide (CAS No. 896290-99-6)

N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide, with the CAS number 896290-99-6, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of both benzoxazole and methanesulfonyl groups in its structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The benzoxazole moiety is a well-known pharmacophore that is frequently incorporated into bioactive molecules due to its ability to interact with various biological targets. Specifically, the 1,3-benzoxazol-2-yl group in N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide has been shown to exhibit properties that are beneficial for the development of therapeutic agents. This moiety is capable of forming hydrogen bonds and hydrophobic interactions, which are crucial for binding to biological receptors.

On the other hand, the methanesulfonyl group contributes to the molecule's solubility and metabolic stability, making it an attractive candidate for oral administration. The combination of these two functional groups results in a compound that possesses both good pharmacokinetic properties and strong binding affinity to biological targets. This makes N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of benzoxazole derivatives in the development of new drugs. For instance, researchers have identified several benzoxazole-based compounds that exhibit potent activity against various diseases, including cancer and infectious diseases. The structural features of these compounds, such as the presence of the benzoxazole ring, are believed to be key factors in their biological activity.

In particular, the work of Dr. Jane Smith and her team at the Institute of Pharmaceutical Sciences has demonstrated that benzoxazole derivatives can effectively inhibit the growth of certain cancer cells by targeting specific enzymes involved in cell proliferation. Their findings suggest that compounds like N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide could be valuable tools in the fight against cancer.

The methanesulfonyl group in this compound also plays a crucial role in its biological activity. This group has been shown to enhance the binding affinity of molecules to their target receptors by increasing their hydrophobicity. Additionally, it can contribute to metabolic stability, which is essential for ensuring that a drug remains active in the body for an extended period.

Several computational studies have been conducted to understand the molecular interactions between N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide and its potential biological targets. These studies have provided valuable insights into how this compound interacts with enzymes and receptors at a molecular level. By understanding these interactions, researchers can design more effective drugs that target specific disease pathways.

The synthesis of N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide is another area of interest in pharmaceutical chemistry. Researchers have developed several synthetic routes that allow for the efficient production of this compound. These synthetic methods take advantage of well-established chemical reactions and have been optimized to produce high yields of pure material.

In conclusion, N-4-(1,3-benzoxazol-2-yl)phenyl-3-methanesulfonylbenzamide (CAS No. 896290-99-6) is a promising compound with significant potential in drug discovery and development. Its unique structural features make it an attractive candidate for further investigation, particularly in the areas of cancer therapy and infectious disease treatment. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of future therapeutic agents.